1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine

• IUPAC Name: 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine
• InChI: InChI=1S/C10H10F3N5/c1-18-9(15-16-17-18)14-6-7-2-4-8(5-3-7)10(11,12)13/h2-5H,6H2,1H3,(H,14,15,17)
• InChI Key: VNASVKUHALFHHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)NCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C10H10F3N5
• Molecular Weight: 257.22 g/mol

Description

1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity as a recreational drug in the 1990s. However, due to its adverse effects, it was banned in many countries. Despite its controversial history, TFMPP has been extensively studied for its scientific research applications.

Mechanism of Action

The exact mechanism of action of 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine is not fully understood. However, it is believed to act as a serotonin receptor agonist. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine binds to serotonin receptors, which leads to the activation of downstream signaling pathways.
Biochemical and Physiological Effects
1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in the regulation of mood and behavior. 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has also been found to increase the levels of cortisol, a hormone that is involved in the stress response.

Advantages and Limitations for Lab Experiments

1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has several advantages as a research tool. It is relatively easy to synthesize and has a high purity. It has also been extensively studied, which means that there is a large body of literature available on its effects. However, 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine also has several limitations. It has been found to have a narrow therapeutic window, which means that the dose-response curve is steep. This makes it difficult to determine the optimal dose for a particular experiment. 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine also has several adverse effects, which can confound the results of experiments.

Future Directions

There are several future directions for the study of 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine. One area of interest is the development of new drugs that target the serotonin receptor. 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has been found to have partial agonist activity at the serotonin receptor, which means that it activates the receptor to a lesser extent than serotonin itself. This property could be exploited in the development of new drugs that have fewer adverse effects than existing serotonin receptor agonists. Another area of interest is the study of the effects of 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine on the immune system. 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has been found to stimulate the production of cytokines, which could have potential therapeutic applications in the treatment of autoimmune diseases.

Synthesis Methods

The synthesis of 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine involves the reaction of 4-trifluoromethylbenzyl chloride with 1-methyl-1H-tetrazole-5-thiol in the presence of a base. The reaction yields 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine as a white crystalline powder. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has been studied for its potential therapeutic applications. It has been found to have anxiolytic and sedative effects, which make it a potential candidate for the treatment of anxiety disorders and insomnia. 1-methyl-N-[[4-(trifluoromethyl)phenyl]methyl]tetrazol-5-amine has also been studied for its effects on the immune system. It has been found to stimulate the production of cytokines, which are important in the immune response.